Cas no 2031260-70-3 (2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride)

• Product Name: 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride
• CAS No: 2031260-70-3
• MF: C₈H₈BrCl₂F₂N
• MW: 306.962626457214
• MDL: MFCD30345413
• CID: 4634013
• PubChem ID: 134690956
• Update Time: 2025-10-29

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride
• 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethanamine;hydrochloride
• 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride

• MDL： MFCD30345413
• Inchi： 1S/C8H7BrClF2N.ClH/c9-5-1-2-6(7(10)3-5)8(11,12)4-13;/h1-3H,4,13H2;1H
• InChI Key： IELMGMWKSVLOAO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(CN)(F)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 26

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride

Introduction to 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride (CAS No. 2031260-70-3)

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride (CAS No. 2031260-70-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, including a bromo and chloro substituent on a phenyl ring and a difluoroethylamine moiety, presents a promising scaffold for the design of novel bioactive molecules.

The chemical structure of 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride incorporates several key functional groups that make it an attractive candidate for further exploration. The presence of both bromo and chloro atoms on the aromatic ring provides opportunities for further derivatization, enabling the synthesis of a diverse array of analogs. Additionally, the difluoroethylamine group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The structural motifs present in 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride align well with the requirements for molecules that interact with biological targets such as kinases, transcription factors, and other enzymes involved in disease pathways. This has led to its investigation as a potential lead compound in several pharmacological contexts.

One of the most compelling aspects of this compound is its potential application in oncology research. The combination of a halogenated aromatic ring and an amine group is frequently found in kinase inhibitors, which are widely used in cancer therapy. For instance, studies have shown that similar structural scaffolds can modulate the activity of tyrosine kinases, which are critical drivers of tumor growth and progression. The difluoroethyl group may contribute to improved pharmacokinetic properties, such as increased solubility and reduced susceptibility to metabolic degradation.

Furthermore, the compound’s design reflects modern trends in medicinal chemistry towards the incorporation of fluorine atoms. Fluorine substitution is a well-established strategy to optimize drug-like properties, including lipophilicity, bioavailability, and selectivity. The specific positioning of fluorine atoms in 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride may play a crucial role in modulating its interaction with biological targets, potentially leading to higher efficacy and fewer side effects compared to non-fluorinated analogs.

Recent computational studies have also highlighted the potential of this compound as a starting point for drug discovery. Molecular docking simulations suggest that it can bind effectively to the active sites of various enzymes relevant to cancer and inflammation. These findings are supported by preliminary experimental data demonstrating inhibitory activity against certain protein kinases. Such results underscore the importance of 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride as a valuable tool in the search for novel therapeutics.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the bromination and chlorination of a phenyl precursor, followed by nucleophilic substitution with a difluoroethylating agent. The final step involves salt formation with hydrochloric acid to yield the hydrochloride salt form, which is often preferred for pharmaceutical applications due to improved stability and handling properties.

In conclusion, 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine hydrochloride represents a promising candidate for further pharmacological investigation. Its unique structural features make it well-suited for applications in oncology and other therapeutic areas where kinase inhibition is relevant. As research continues to uncover new biological targets and mechanisms, compounds like this one will remain at the forefront of drug discovery efforts aimed at developing safer and more effective treatments for human diseases.